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Introduction

Oleic acid-hydroxy Oleoyl Leucine-d7 is a deuterated derivative of Oleic acid-hydroxy Oleoyl
Leucine. This stable isotope-labeled compound serves as an indispensable internal standard
for the accurate quantification of its non-deuterated endogenous counterpart in complex
biological matrices. Its primary application lies in mass spectrometry-based analytical methods,
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS), ensuring precision and reliability in metabolic studies.

The parent compound, Oleic acid-hydroxy Oleoyl Leucine, is a very long-chain fatty acid. The
family of N-acyl amino acids, to which the precursor N-oleoyl leucine belongs, is a class of
signaling lipids implicated in various physiological processes, including the regulation of energy
expenditure. This technical guide provides a comprehensive overview of the chemical
properties, applications, and relevant biological pathways associated with Oleic acid-hydroxy
Oleoyl Leucine-d7.
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Chemical and Physical Properties

A specific CAS number for Oleic acid-hydroxy Oleoyl Leucine-d7 is not readily available in
public databases. Researchers should refer to the supplier's catalog number for product
identification.

Table 1: Chemical and Physical Data for Oleic acid-hydroxy Oleoyl Leucine-d7

Property Value Source
C18:1-hydroxy Oleoyl Leucine-

Synonyms [1][2]
d7, OAHOL-d7

Molecular Formula Ca2H70D7NOs [11[2]

Formula Weight 683.1 g/mol [1][2]

>95% (for the non-deuterated
Chemical Purity oleic acid-hydroxy oleoyl [2]

leucine component)

>99% deuterated forms (d1-

Deuterium Incorporation [2]
d7); 1% do

Supplied As A solution in ethanol [11[2]
Storage -20°C [2]
Stability =1 year at -20°C [2]

Experimental Protocols
Quantification of Oleic acid-hydroxy Oleoyl Leucine
using LC-MS with a Deuterated Internal Standard

The following is a representative protocol for the use of Oleic acid-hydroxy Oleoyl Leucine-
d7 as an internal standard for the quantification of the endogenous analyte in biological
samples, based on methodologies employed for similar lipid species. This protocol is adapted
from the principles described in the research by Tanzo, J.T., et al. (2023).[1][2]
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. Sample Preparation (Plasma)
Thawing: Thaw plasma samples on ice.

Protein Precipitation and Lipid Extraction: To 50 pL of plasma, add 200 uL of ice-cold
methanol containing the internal standard, Oleic acid-hydroxy Oleoyl Leucine-d7, at a final
concentration of 100 ng/mL.

Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein
precipitation.

Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins.

Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.
Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in 50 pL of the initial mobile phase (e.g., 80:20
water:acetonitrile with 0.1% formic acid).

. LC-MS/MS Analysis

Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-
high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size).
Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

o 0-2min: 20% B

o 2-15 min: Linear gradient from 20% to 98% B
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o 15-18 min: Hold at 98% B
o 18-18.1 min: Return to 20% B

o 18.1-25 min: Re-equilibration at 20% B

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source operating in negative ion mode.

o Detection: Multiple Reaction Monitoring (MRM) will be used. Specific precursor-to-product
ion transitions for both the analyte and the internal standard need to be optimized.

3. Data Analysis

» Quantification: The concentration of the endogenous Oleic acid-hydroxy Oleoyl Leucine is
determined by calculating the peak area ratio of the analyte to the internal standard (Oleic
acid-hydroxy Oleoyl Leucine-d7).

o Standard Curve: A standard curve is generated by plotting the peak area ratios of known
concentrations of the non-deuterated standard versus their concentrations. The
concentration of the analyte in the samples is then interpolated from this curve.

Biological Context and Signaling Pathways
Metabolism of N-Oleoyl Leucine by CYP4F2

The precursor to the hydroxylated form, N-oleoyl leucine, is metabolized by the cytochrome
P450 enzyme CYP4F2. This enzyme is a key determinant of the circulating levels of certain N-
acyl amino acids in humans. The hydroxylation by CYP4F2 leads to the metabolic
diversification of these signaling lipids.
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Metabolism of N-Oleoyl Leucine
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Caption: Metabolism of N-Oleoyl Leucine by CYP4F2.

Mitochondrial Uncoupling by N-Acyl Amino Acids

N-acyl amino acids, including N-oleoyl leucine, have been identified as endogenous uncouplers
of mitochondrial respiration. This process dissipates the proton gradient across the inner
mitochondrial membrane, which is normally used to produce ATP. Instead of generating ATP,
the energy is released as heat. This mechanism is independent of the uncoupling protein 1
(UCP1).
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Caption: Mitochondrial Uncoupling by N-Acyl Amino Acids.

Conclusion

Oleic acid-hydroxy Oleoyl Leucine-d7 is a critical tool for researchers in the field of
metabolomics and lipidomics. Its use as an internal standard enables the precise and accurate
guantification of its endogenous counterpart, facilitating studies on the role of N-acyl amino
acids in health and disease. Understanding the metabolic pathways and biological functions of
these lipids, such as their metabolism by CYP4F2 and their role in mitochondrial uncoupling, is
essential for advancing our knowledge in metabolic regulation and for the development of novel
therapeutic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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